Cas no 2172220-12-9 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid
• CAS No: 2172220-12-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6428246
• PubChem ID: 165809376
• Update Time: 2025-08-03

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid
• EN300-1516480
• 2172220-12-9
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C26H30N2O6/c1-17(10-11-23(29)30)14-27-24(31)26(12-13-33-16-26)28-25(32)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： IYRUXNGZKCOSTB-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC(C)CCC(=O)O)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid

Research Brief on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid (CAS: 2172220-12-9)

In recent years, the compound 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid (CAS: 2172220-12-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the oxolan-3-ylformamido moiety makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern medicinal chemistry.

Recent studies have focused on optimizing the synthesis and purification protocols for this compound to enhance its yield and purity, which are critical for its application in high-throughput drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the use of advanced chromatographic techniques, such as reverse-phase high-performance liquid chromatography (RP-HPLC), significantly improved the isolation of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid from complex reaction mixtures. This advancement has facilitated its broader use in the development of novel peptide-based inhibitors targeting proteases and other enzymes implicated in various diseases.

Furthermore, the compound's role in the synthesis of modified peptides has been highlighted in several recent publications. For instance, a 2024 study in ACS Chemical Biology reported the successful incorporation of this building block into peptide sequences designed to modulate protein-protein interactions (PPIs). The researchers noted that the steric and electronic properties of the oxolan-3-ylformamido group contributed to enhanced binding affinity and selectivity, making it a promising candidate for the development of next-generation PPI inhibitors. These findings underscore the compound's versatility and potential in addressing unmet medical needs.

In addition to its applications in peptide synthesis, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid has also been investigated for its potential as a scaffold for small-molecule drug discovery. A recent preprint on bioRxiv described the use of this compound in the design of hybrid molecules that combine peptide and small-molecule pharmacophores. The hybrid molecules exhibited improved pharmacokinetic properties, including enhanced oral bioavailability and metabolic stability, compared to traditional peptide therapeutics. This innovative approach could pave the way for the development of more effective and patient-friendly drugs.

Despite these promising developments, challenges remain in the large-scale production and application of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid. Issues such as cost-effectiveness, scalability, and the need for further optimization of synthetic routes are areas of active research. Collaborative efforts between academia and industry are expected to address these challenges and unlock the full potential of this compound in drug discovery and development.

In conclusion, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid (CAS: 2172220-12-9) represents a valuable tool in the arsenal of modern medicinal chemists. Its unique structural features and versatile applications in peptide and small-molecule drug discovery make it a compound of significant interest. Continued research and innovation in its synthesis and application are likely to yield further breakthroughs, contributing to the advancement of chemical biology and pharmaceutical sciences.